Cas no 898789-57-6 (3-(3-Pyrrolinomethyl)benzophenone)

3-(3-Pyrrolinomethyl)benzophenone structure
898789-57-6 structure
Product Name:3-(3-Pyrrolinomethyl)benzophenone
CAS No:898789-57-6
MF:C18H17NO
MW:263.333684682846
MDL:MFCD03842345
CID:880308
PubChem ID:24725067
Update Time:2025-04-19

3-(3-Pyrrolinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

    • [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-phenylmethanone
    • 3-(3-PYRROLINOMETHYL)BENZOPHENONE
    • MFCD03842345
    • AKOS016020955
    • DTXSID70643463
    • (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(phenyl)methanone
    • 898789-57-6
    • {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(phenyl)methanone
    • 1-[(3-benzoylphenyl)methyl]-2,5-dihydro-1H-pyrrole
    • 3-(3-Pyrrolinomethyl)benzophenone
    • MDL: MFCD03842345
    • Inchi: 1S/C18H17NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h1-10,13H,11-12,14H2
    • InChI Key: UEMQYGXJWFTYGR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

  • Exact Mass: 263.13100
  • Monoisotopic Mass: 263.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.22730

3-(3-Pyrrolinomethyl)benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB365079-1 g
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abcr
AB365079-2 g
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AB365079-1g
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